Cas no 1806714-53-3 (5-(2-Carboxyethyl)-2-nitromandelic acid)

• Product Name: 5-(2-Carboxyethyl)-2-nitromandelic acid
• CAS No: 1806714-53-3
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• CID: 4939043
• Update Time: 2025-05-19

5-(2-Carboxyethyl)-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxyethyl)-2-nitromandelic acid

• Inchi： 1S/C11H11NO7/c13-9(14)4-2-6-1-3-8(12(18)19)7(5-6)10(15)11(16)17/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
• InChI Key： OSZAZSQXQWEIDF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=C(C=CC(=C1)CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.05355169 g/mol
• Monoisotopic Mass: 269.05355169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 141
• Molecular Weight: 269.21

Additional information on 5-(2-Carboxyethyl)-2-nitromandelic acid

Recent Advances in the Study of 5-(2-Carboxyethyl)-2-nitromandelic Acid (CAS: 1806714-53-3)

In recent years, the compound 5-(2-Carboxyethyl)-2-nitromandelic acid (CAS: 1806714-53-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro and carboxyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biochemical properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The primary objective of recent research has been to elucidate the structural and functional properties of 5-(2-Carboxyethyl)-2-nitromandelic acid. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure. Additionally, computational modeling has been utilized to predict its interaction with biological targets, particularly enzymes involved in inflammatory pathways. These studies aim to provide a foundation for its potential use in drug development.

One of the key findings from recent investigations is the compound's ability to modulate oxidative stress responses. In vitro studies have demonstrated that 5-(2-Carboxyethyl)-2-nitromandelic acid can scavenge reactive oxygen species (ROS) and reduce oxidative damage in cellular models. This property suggests its potential application in treating conditions associated with oxidative stress, such as neurodegenerative diseases and chronic inflammation. Furthermore, its nitro group has been implicated in the inhibition of specific pro-inflammatory enzymes, highlighting its dual role as an antioxidant and anti-inflammatory agent.

Another area of interest is the synthetic pathways for 5-(2-Carboxyethyl)-2-nitromandelic acid. Recent publications have described optimized methods for its synthesis, focusing on yield improvement and purity. These advancements are critical for scaling up production for preclinical and clinical studies. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, the compound 5-(2-Carboxyethyl)-2-nitromandelic acid (CAS: 1806714-53-3) represents a promising candidate for further pharmaceutical development. Its unique chemical properties and demonstrated biological activities warrant continued investigation. Future research should focus on in vivo studies to validate its therapeutic potential and explore its pharmacokinetics and safety profile. The integration of multidisciplinary approaches will be essential to fully harness its capabilities in addressing unmet medical needs.